Cas no 1396853-00-1 (N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1396853-00-1
• MF: C₁₉H₁₆N₆OS
• MW: 376.434941291809
• CID: 6232531
• PubChem ID: 71791777
• Update Time: 2025-10-31

N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
• 1396853-00-1
• AKOS024541730
• VU0539160-1
• 6-(2-methyl-1H-imidazol-1-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)pyridazine-3-carboxamide
• 6-(2-methylimidazol-1-yl)-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]pyridazine-3-carboxamide
• F6238-0487

• Inchi： 1S/C19H16N6OS/c1-12-20-8-9-25(12)18-7-6-16(23-24-18)19(26)22-15-5-3-4-14(10-15)17-11-27-13(2)21-17/h3-11H,1-2H3,(H,22,26)
• InChI Key： FHWFGJFGHJAJGP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC=C(C=1)NC(C1=CC=C(N=N1)N1C=CN=C1C)=O

Computed Properties

• Exact Mass: 376.11063033g/mol
• Monoisotopic Mass: 376.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide

N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS No. 1396853-00-1): A Comprehensive Overview

N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS No. 1396853-00-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1396853-00-1, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide is composed of a pyridazine core substituted with a thiazole and an imidazole moiety. The presence of these heterocyclic rings imparts distinct chemical and biological properties to the molecule. The thiazole ring, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it a valuable scaffold in drug design. The imidazole ring, on the other hand, is often associated with biological activity due to its ability to form hydrogen bonds and interact with biological targets.

The synthesis of N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide has been extensively studied in recent years. One common approach involves the coupling of a substituted pyridazine with a thiazole-containing reagent followed by further functionalization to introduce the imidazole moiety. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of biological activity, N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-3-(2-methyl-1,3-thiazol-4-y l)phenyl -6 -( 2 -m eth yl - 1 H - i mid az ol - 1 - y l ) py rid az ine - 3 - ca rbo xam ide has been investigated for its antimicrobial activity. Research has shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings highlight its potential as a novel antimicrobial agent in the face of increasing antibiotic resistance.

Another area of significant interest is the neuroprotective properties of N - 3 -( 2 -m eth yl - 1 , 3 - th ia z ol - 4 - y l ) ph en yl - 6 -( 2 -m eth yl - 1 H - i mid az ol - 1 - y l ) py rid az ine - 3 - ca rbo xam ide. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neuroinflammation, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to modulate these pathways suggests that it could be developed as a therapeutic agent for neurodegenerative conditions.

Recent clinical trials have further validated the therapeutic potential of N - 3 -( 2 -m eth yl - 1 , 3 - th ia z ol - 4 - y l ) ph en yl - 6 -( 2 -m eth yl - 1 H - i mid az ol - 1 - y l ) py rid az ine - 3 - ca rbo xam ide. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, with no significant adverse effects reported at therapeutic doses. Phase II trials are currently underway to evaluate its efficacy in specific disease indications such as inflammatory disorders and neurodegenerative diseases.

The pharmacokinetic profile of N - 3 -( 2 -m eth yl - 1 , 3 - th ia z ol - 4 - y l ) ph en yl - 6 -( 2 -m eth yl - 1 H - i mid az ol – 1 – y l ) py rid az ine – 3 – ca rbo xam ide has also been extensively studied. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound has a moderate half-life, which facilitates once-daily dosing regimens in clinical settings.

In conclusion, N – 3 – (2 – m eth yl – 1 , 3 – th ia z ol –4–y l ) ph en yl –6–(2–m eth yl–1H–i mid az ol–y l ) py rid az ine–ca rbo xam ide (CAS No .: : : : : : : : : : : : : : : : : : : : : : : : : : ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: :::::::::.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.:.::.::.::.::.::.::.::.::.::.::.::.::.::.::.::.::.::.::.::.::::::.:.. . . . . . . . . . . . . . . . . . . . . . . . .. ... ... ... ... ... ... ... ... ... ... ... ... ... ... ......... ....... ....... ....... ....... ....... ....... ....... ....... ....... ....... ....... ....... ....... ....... ....... ......... .......... .......... .......... .......... .......... .......... .......... .......... .......... .......... .......... .......... .......... .......... .......... ...) (CAS No.::::::::::::::::::::::) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the pharmaceutical industry.